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Compound of Interest

Compound Name: Z-360

Cat. No.: B1676968

Proper disposal of laboratory chemicals is a critical aspect of ensuring safety and
environmental protection. As "Z-360" does not correspond to a specific chemical entity, this
guide provides a universal framework for the proper disposal of any laboratory chemical,
referencing examples of products with "360" in their names to illustrate the product-specific
nature of disposal procedures.

Researchers, scientists, and drug development professionals must adhere to strict protocols to
mitigate risks. The cornerstone of safe chemical handling and disposal is the Safety Data Sheet
(SDS), which provides substance-specific information.

General Principles of Chemical Waste Disposal

Before proceeding with the disposal of any chemical, it is imperative to consult its SDS. The
following are fundamental principles for laboratory chemical waste management:

« |dentification and Segregation: Never mix different types of chemical waste. Incompatible
substances can react violently or produce flammable or toxic gases. Always store acids and
bases separately, and keep oxidizing agents away from reducing agents and organic
compounds.[1]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
complete chemical name(s) in English. Chemical abbreviations or general terms are not
acceptable.[2]
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o Container Integrity: Use containers that are compatible with the chemical waste they hold.
Ensure containers are in good condition, without leaks or cracks, and are kept closed except
when adding waste.[2][3]

o Regulatory Compliance: All hazardous waste must be managed in accordance with federal,
state, and local regulations.[4] Intentional dilution or evaporation of hazardous waste to avoid
proper disposal is illegal.[1]

o Empty Containers: Even empty chemical containers require proper handling. Many must be
triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[2][3][4]
After proper cleaning and removal of labels, some containers may be disposed of as regular
trash or recycling.[4]

Product-Specific Disposal Guidance

The disposal method for any substance is dictated by its physical and chemical properties, as
detailed in its SDS. The following table summarizes the disposal recommendations and
hazards for various products with "360" in their names, highlighting the diversity of these
instructions.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://ehs.osu.edu/kb/chemical-waste-management-reference-guide
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://ehs.osu.edu/kb/chemical-waste-management-reference-guide
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Product Name

Disposal
Recommendations

Key Hazards

Personal Protective
Equipment (PPE)

Dispose of
content/container to a

suitable landfill in

Harmful if swallowed,
causes serious eye

damage, may be

Impervious rubber

gloves and boots,

scat® 360 sl accordance with local harmful if inhaled, and  protective clothing,
regulations. Open is toxic to aquatic life and chemical safety
burning or dumping is  with long-lasting goggles.[5]
prohibited.[5] effects.[5]
Waste material must
be disposed of in
accordance with Change contaminated
PVP360 national and local Not a hazardous clothing and wash

(Polyvinylpyrrolidone)

regulations. Leave
chemicals in original
containers and do not

mix with other waste.

substance or mixture.

hands after working

with the substance.

360 Compound

Small quantities can
be disposed of with
household waste.
Uncleaned packaging
must be disposed of
according to official

regulations.[6]

Not subject to
classification and
does not have any
harmful effects when
used and handled
according to

specifications.[6]

As in any fire, wear
self-contained
breathing apparatus
and full protective

gear.[6]

DUST OFF 360

This material and its
container must be
disposed of in a safe
way. Do not discharge
into drains or the

environment; dispose

Pressurized container.

Inhalation of gas may
cause nausea,

headaches, and

In case of insufficient
ventilation, wear
suitable respiratory

equipment. Wear

of at an authorized dizziness.[7] safety eyewear.[7]
waste collection point.
[7]
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The generation of

waste should be Use a properly fitted,
avoided or minimized. o air-purifying or
) No known significant ) ) )
SICO 360 SATIN Dispose of surplus - supplied-air respirator.
effects or critical ] ]
INTERIOR LATEX and non-recyclable Chemical-resistant,
] hazards. ) )
products via a impervious gloves.
licensed waste Safety eyewear.[8]

disposal contractor.[8]

Standard Operating Procedure for Chemical
Disposal

The following workflow provides a systematic approach to determining the correct disposal
procedure for any chemical in the laboratory.
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Preparation Phase

Identify Chemical for Disposal

Locate and Review Safety Data Sheet (SDS)

Step 2
\4

Identify Hazards (Toxicity, Reactivity, Flammability, Corrosivity)

[Step 3
\ 4

Determine Required Personal Protective Equipment (PPE)

IStep 4

Disposiyl Phase

Determine Correct Waste Stream (e.g., Halogenated Solvents, Aqueous Waste, Solid Waste)

IStep 5
\ 4

Select Compatible and Labeled Waste Container

IStep 6
Y

Safely Transfer Waste to Container

IStep 7
\

Store Waste Container in Designated Satellite Accumulation Area

IStep 8

Finalizat‘, 'on Phase

Arrange for Hazardous Waste Pickup with Environmental Health & Safety (EH&S)

IStep 9
\

Complete all Necessary Documentation

Disposal Complete

Click to download full resolution via product page

A generalized workflow for the proper disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

